Cas no 1691999-56-0 (6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1691999-56-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6208135
• PubChem ID: 136840927
• Update Time: 2025-08-05

6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119133
• 6-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1691999-56-0

• Inchi： 1S/C12H13N3/c1-2-4-10(5-3-1)11-8-13-12-6-7-14-15(12)9-11/h1-7,11,13H,8-9H2
• InChI Key： QAQMKPYUHOPDKX-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)NCC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

6-Phenyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine: A Comprehensive Overview

Introduction to 6-Phenyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine

6-Phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a structurally unique heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound is identified by the CAS Registry Number 1691999-56-0, which serves as a universally recognized identifier for chemical substances. The molecule belongs to the class of pyrazolo[1,5-a]pyrimidines, a group of compounds that have garnered considerable attention due to their diverse biological activities and structural versatility.

Structural Insights and Synthesis Methods

The core structure of pyrazolo[1,5-a]pyrimidine consists of a pyridine ring fused with an imidazole ring. The substitution at the 6-position with a phenyl group introduces additional electronic and steric effects that can significantly influence the compound's properties. Recent advancements in synthetic methodologies have enabled the efficient construction of this framework. For instance, researchers have employed multi-component reactions and transition metal-catalyzed processes to synthesize 6-phenyl-pyrazolo[1,5-a]pyrimidine derivatives, thereby expanding the scope of its applications.

Biological Activity and Pharmaceutical Applications

One of the most promising aspects of 6-phenyl-pyrazolo[1,5-a]pyrimidine lies in its biological activity. Studies have demonstrated that this compound exhibits potent antitumor activity, making it a valuable candidate for anticancer drug development. Additionally, it has shown potential in inhibiting key enzymes involved in inflammatory processes and viral replication. Recent research has focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce toxicity.

Role in Medicinal Chemistry and Drug Discovery

The pyrazolo[1,5-a]pyrimidine scaffold has emerged as a versatile platform for medicinal chemists to design novel therapeutic agents. By modifying the substituents at various positions on the ring system, researchers can tailor the compound's properties to target specific biological pathways. For example, substituting the phenyl group with electron-withdrawing or donating groups can modulate the compound's affinity for certain receptors or enzymes.

Current Research Trends and Future Directions

Recent studies have delved into the mechanistic insights behind the biological activity of 6-phenyl-pyrazolo[1,5-a]pyrimidine, particularly its interaction with cellular targets such as kinases and proteases. Advanced computational techniques like molecular docking and dynamics simulations have provided valuable insights into these interactions. Furthermore, efforts are underway to explore its potential in treating neglected tropical diseases and emerging viral infections.

In conclusion, 6-Phenyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1691999-56-0) stands out as a compelling candidate for further exploration in both academic research and industrial applications. Its structural diversity and promising biological profile make it a cornerstone in modern drug discovery.